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Compound of Interest

Compound Name: Pivaloylacetonitrile

Cat. No.: B1295116 Get Quote

Pivaloylacetonitrile, also known as 4,4-dimethyl-3-oxopentanenitrile, is a chemical compound

utilized as an intermediate in the synthesis of various organic molecules, including

pharmaceuticals and agrochemicals.[1][2] This guide provides a concise overview of its

fundamental molecular properties.

Molecular Formula and Weight
The chemical formula and molecular weight are key identifiers for any compound, providing

insight into its composition and molar mass. Pivaloylacetonitrile is composed of carbon,

hydrogen, nitrogen, and oxygen atoms.

Property Value

Molecular Formula C7H11NO[2][3][4][5][6][7]

Molecular Weight 125.17 g/mol [1][3][4][5][7]

The structural arrangement of these atoms, featuring a pivaloyl group and a nitrile functional

group, imparts specific chemical reactivity to the molecule.[2] It is this combination of a

sterically hindered ketone and a reactive nitrile that makes it a valuable building block in

organic synthesis.[1]
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Pivaloylacetonitrile

Chemical Properties

Pivaloylacetonitrile

CAS: 59997-51-2

Molecular Formula

C₇H₁₁NO

Molecular Weight

125.17 g/mol

Click to download full resolution via product page

Core Properties of Pivaloylacetonitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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